Cas no 874290-95-6 (N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide)

• Product Name: N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide
• CAS No: 874290-95-6
• MF: C₁₇H₂₅BN₂O₃
• MW: 316.203004598618
• MDL: MFCD08689514
• CID: 719848
• PubChem ID: 44119373
• Update Time: 2025-10-29

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide
• 4-(1-Pyrrolidinylcarbonylamino)benzeneboronic acid pinacol ester
• 1-Pyrrolidinecarboxamide,N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 4-(Pyrrolidinylcarbonylamino)phenylboronic acid, pinacol ester
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidine-1-carboxamide
• B-4066
• OR3447
• 4-[(Pyrrolidin-1-ylcarbonyl)amino]benzeneboronic acid, pinacol ester
• AKOS016001233
• 1-PyrrolidinecarboxaMide, N-[4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• DTXSID70657181
• ZJB29095
• MFCD08689514
• AS-55267
• CS-0006833
• I12400
• 874290-95-6
• AM87343
• DB-348859
• 4-[(PYRROLIDIN-1-YLCARBONYL)AMINO]BENZENEBORONIC ACID, PINACOL ESTER 97
• 4-(Pyrrolidinylcarbonylamino)phenylboronic acid pinacol ester

• MDL： MFCD08689514
• Inchi： 1S/C17H25BN2O3/c1-16(2)17(3,4)23-18(22-16)13-7-9-14(10-8-13)19-15(21)20-11-5-6-12-20/h7-10H,5-6,11-12H2,1-4H3,(H,19,21)
• InChI Key： YYWNYUFLSXVMRD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(N2CCCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 316.19600
• Monoisotopic Mass: 316.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8

Experimental Properties

• Density: 1.13
• Melting Point: 243-245
• Boiling Point: 492.4°C at 760 mmHg
• Flash Point: 251.6°C
• Refractive Index: 1.546
• PSA: 50.80000
• LogP: 2.62440

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide (CAS No. 874290-95-6): A Versatile Boron-Containing Compound for Modern Applications

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide (CAS No. 874290-95-6) is a boron-containing compound that has gained significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a pyrrolidine-1-carboxamide moiety and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, making it a valuable intermediate in organic synthesis and drug discovery.

The growing interest in boron-based compounds stems from their diverse applications in medicinal chemistry, particularly in the development of proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT) agents. Researchers are actively exploring N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide as a potential building block for these cutting-edge therapeutic approaches, which are among the most searched topics in modern pharmaceutical research.

From a structural perspective, this compound contains the pinacol boronic ester functional group, which is known for its stability and versatility in Suzuki-Miyaura cross-coupling reactions. This property makes CAS 874290-95-6 particularly valuable for creating complex molecular architectures in drug discovery programs. The pyrrolidine carboxamide portion of the molecule also contributes to its potential biological activity, as similar structures are often found in pharmacologically active compounds.

The synthesis and applications of N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide have become hot topics in organic chemistry forums and research publications. Many researchers search for information about boronic ester derivatives and their drug-like properties, reflecting the growing importance of this class of compounds in modern medicinal chemistry.

In materials science, compounds containing the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group have shown promise in the development of advanced organic electronic materials and sensors. The unique electronic properties of CAS 874290-95-6 make it a candidate for incorporation into conjugated polymers and molecular recognition systems, areas that are currently receiving significant research attention.

Quality control and characterization of N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These analytical methods are frequently searched by quality control specialists and researchers working with similar boron-containing compounds.

The stability and storage conditions of CAS 874290-95-6 are common concerns among researchers. Proper handling typically requires protection from moisture and storage under inert atmosphere, as the boronic ester functionality can be sensitive to hydrolysis. These practical considerations are often searched by laboratory technicians and synthetic chemists working with such compounds.

From a commercial perspective, the demand for N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide has been steadily increasing, particularly from pharmaceutical companies engaged in kinase inhibitor development and targeted protein degradation research. Market analysts frequently search for information about the availability and pricing trends of such specialized boron-containing intermediates.

Recent patent literature reveals growing interest in derivatives of CAS 874290-95-6 for various therapeutic applications. The compound's structural features make it a valuable scaffold for creating bioactive molecules with potential applications in cancer therapy, inflammatory diseases, and central nervous system disorders - all areas that generate significant search traffic in medical and pharmaceutical databases.

Environmental and safety considerations for N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide are also important topics. While not classified as highly hazardous, proper laboratory practices should be followed when handling this compound, including the use of appropriate personal protective equipment. Safety data sheets and handling procedures for such research chemicals are commonly searched by laboratory personnel.

The future outlook for CAS 874290-95-6 appears promising, with potential applications expanding beyond traditional medicinal chemistry into areas such as chemical biology probes and diagnostic agents. As research into boron-containing pharmaceuticals continues to advance, compounds like N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide are likely to remain important tools for drug discovery and development.

For researchers interested in obtaining N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide, it's important to verify the purity and quality specifications, as these factors can significantly impact experimental results in sensitive applications like high-throughput screening and structure-activity relationship studies.